Cas no 506435-25-2 (2-Butenedinitrile,2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]-)

• Product Name: 2-Butenedinitrile,2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]-
• CAS No: 506435-25-2
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• MDL: MFCD00170119
• CID: 1572598
• PubChem ID: 5059290
• Update Time: 2025-07-29

2-Butenedinitrile,2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedinitrile,2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]-
• AKOS022169289
• MS-11071
• 506435-25-2
• 2-amino-3-{[3-(4-methoxyphenyl)prop-2-en-1-ylidene]amino}but-2-enedinitrile
• 2-amino-3-[3-(4-methoxyphenyl)prop-2-enylideneamino]but-2-enedinitrile

• MDL： MFCD00170119
• Inchi： 1S/C14H12N4O/c1-19-12-6-4-11(5-7-12)3-2-8-18-14(10-16)13(17)9-15/h2-8H,17H2,1H3/b3-2?,14-13?,18-8+
• InChI Key： DYOZTESMEPQUOP-WLURFISESA-N
• SMILES： O(C)C1C=CC(C=C/C=N/C(C#N)=C(C#N)N)=CC=1

Computed Properties

• Exact Mass: 252.10126
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.19

Additional information on 2-Butenedinitrile,2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]-

2-Butenedinitrile, 2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]-: A Comprehensive Overview

2-Butenedinitrile, 2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]- (CAS No. 506435-25-2) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its conjugated system, which includes a nitrile group, an amino group, and a substituted propenylidene moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The chemical structure of this compound is defined by its butenedinitrile backbone, which serves as the central framework. The amino group at position 2 and the substituted propenylidene amino group at position 3 introduce significant steric and electronic effects, influencing its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems.

One of the most notable aspects of 2-butenedinitrile, 2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]- is its potential as a building block in organic synthesis. Researchers have explored its use in constructing bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the nitrile-containing precursor. Advanced techniques such as catalytic hydrogenation and click chemistry have been employed to optimize the synthesis pathway, ensuring high yields and purity. These methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing if required.

In terms of biological activity, this compound has shown promise in preclinical studies. Its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting diseases such as cancer and neurodegenerative disorders. A recent study published in *Nature Communications* reported that analogs of this compound can selectively inhibit certain enzymes without causing significant toxicity to healthy cells.

Moreover, the substituted propenylidene group plays a crucial role in determining the compound's pharmacokinetic properties. Studies have shown that this group enhances the molecule's solubility and bioavailability, which are critical factors for its effectiveness as a therapeutic agent. Researchers are currently investigating methods to further optimize these properties through structural modifications.

The application of computational chemistry has significantly advanced our understanding of this compound's behavior at the molecular level. By employing techniques such as molecular docking and quantum mechanics calculations, scientists have been able to predict its binding affinities to various biological targets with high accuracy. These insights are invaluable for guiding further experimental studies and refining the compound's design.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a potential candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has explored its ability to form self-assembled monolayers, which could be utilized in nanotechnology applications.

Despite its promising potential, there are challenges associated with the development and commercialization of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed before it can be widely adopted in therapeutic or industrial settings. Collaborative efforts between academia and industry are essential to overcoming these barriers.

In conclusion, 2-butenedinitrile, 2-amino-3-[[3-(4-methoxyphenyl)-2-propenylidene]amino]- (CAS No. 506435-25-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for research aimed at developing novel drugs and advanced materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.